9H-Pyrido[3,4-b]indole-3-carboxaldehyde

• IUPAC Name: 9H-pyrido[3,4-b]indole-3-carbaldehyde
• InChI: InChI=1S/C12H8N2O/c15-7-8-5-10-9-3-1-2-4-11(9)14-12(10)6-13-8/h1-7,14H
• InChI Key: ZDTJJKXTKRTAIU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(N2)C=NC(=C3)C=O
• Molecular Formula: C12H8N2O
• Molecular Weight: 196.20 g/mol

Description

9H-Pyrido[3,4-b]indole-3-carboxaldehyde is a useful research compound. Its molecular formula is C12H8N2O and its molecular weight is 196.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3.3 g of 3-hydroxymethyl-beta-carboline, 300 ml of water-free pyridine and 9.9 g of lead tetra-acetate is heated in an oil bath for 4 h at about 80° C. After cooling and evaporation, 150 ml of water is added. The crystalline residue is filtered off, washed with a 5% aqueous potassium carbonate solution and then again with water. The air-dried product (3.5 g) is boiled in 0.7 liters of 2-propanol with activated carbon and is filtered hot. After evaporation, 2.7 g of beta-carboline-3-carboxaldehyde is obtained, with a melting point of 270° C. (decomposition).